Cas no 52386-21-7 (2-Ethoxy-4,4,6-trimethyl-1,3,2-dioxaborinane)

• Product Name: 2-Ethoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
• CAS No: 52386-21-7
• Molecular Formula: C₈H₁₇BO₃
• Molecular Weight: 172.02978
• CID: 1581068
• PubChem ID: 329762409

2-Ethoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-ethoxy-4,4,6-trimethyl-
• 2-ethoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
• 52386-21-7
• SCHEMBL15970015
• DTXSID70501054
• 2-Ethoxy-4,4,6-trimethyl-1,3,2-dioxaborinane, 97%

• MDL： MFCD15143640
• InChIKey： JOHWACCNDCSHCO-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17BO3/c1-5-10-9-11-7(2)6-8(3,4)12-9/h7H,5-6H2,1-4H3
• SMILES： B1(OC(CC(O1)(C)C)C)OCC

Computed Properties

• Exact Mass: 171.13071
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.1270746g/mol
• Heavy Atom Count: 12
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69
• Refractive Index: n20/D 1.414
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Density: 0.921 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds